3-Nitrotoluene-4-sulfonic acid
Cat. No. B8808641
Key on ui cas rn:
65542-35-0
M. Wt: 217.20 g/mol
InChI Key: MXGITBULPTZNHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09102688B2
Procedure details
In a similar fashion using route 39 general procedure 96, 4-methyl-2-nitro-benzenesulfonic acid 448 (6.2 g, Salt form), SOCl2 (15 ml) and DMF (0.28 ml) gave the title compound (3.10 g) which was used in the next step without further purification. The structure was confirmed by 1H NMR.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([S:8](O)(=[O:10])=[O:9])=[C:4]([N+:12]([O-:14])=[O:13])[CH:3]=1.O=S(Cl)[Cl:17]>CN(C=O)C>[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([Cl:17])(=[O:10])=[O:9])=[C:4]([N+:12]([O-:14])=[O:13])[CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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6.2 g
|
|
Type
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reactant
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Smiles
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CC1=CC(=C(C=C1)S(=O)(=O)O)[N+](=O)[O-]
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Step Two
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Name
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|
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Quantity
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15 mL
|
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Type
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reactant
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Smiles
|
O=S(Cl)Cl
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Step Three
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Name
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|
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Quantity
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0.28 mL
|
|
Type
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solvent
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Smiles
|
CN(C)C=O
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
|
CC1=CC(=C(C=C1)S(=O)(=O)Cl)[N+](=O)[O-]
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.1 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
